4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine

• CAS RN: 124779-46-0
• Molecular Formula: C7H14N2O2
• Molecular Weight: 158.2 g/mol
• IUPAC Name: N-(4-hydroxycyclohexyl)-N-methylnitrous amide
• InChI: InChI=1S/C7H14N2O2/c1-9(8-11)6-2-4-7(10)5-3-6/h6-7,10H,2-5H2,1H3
• InChI Key: HUHXOSWDXWZWGG-UHFFFAOYSA-N
• SMILES: CN(C1CCC(CC1)O)N=O
• synonyms: 4-hydroxy-N-nitroso-N-methyl-N-cyclohexylamine; 4-hydroxy-NMCA; 4-OH-NMCA

Description

4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine (CNOH) is a chemical compound that belongs to the class of nitrosamines. It is a synthetic compound that has been used in scientific research for several years. CNOH has been found to have several biochemical and physiological effects on living organisms.

Mechanism Of Action

The mechanism of action of 4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine is not fully understood. However, it is believed to act as a DNA alkylating agent, which can lead to DNA damage. 4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine has also been found to inhibit protein synthesis, which can affect cell growth and division.
Biochemical and Physiological Effects:
4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine has been found to have several biochemical and physiological effects on living organisms. It has been found to induce DNA damage, which can lead to mutations and cancer. 4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine has also been found to inhibit protein synthesis, which can affect cell growth and division. In addition, 4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine has been found to have immunosuppressive effects, which can affect the body's ability to fight off infections.

Advantages And Limitations For Lab Experiments

4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. It has also been found to have several biochemical and physiological effects, making it a useful tool in research studies. However, 4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine also has several limitations. It is a highly reactive compound, which can make it difficult to handle in the lab. In addition, 4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine has been found to have toxic effects on living organisms, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of 4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine. One area of research is to further understand the mechanism of action of 4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine. This can help to identify potential targets for drug development. Another area of research is to study the effects of 4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine on different types of cells and organisms. This can help to identify potential therapeutic applications for 4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine. Finally, future research can also focus on developing new synthesis methods for 4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine, which can improve its availability and reduce its toxicity.

Synthesis Methods

4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine is synthesized by reacting cyclohexylamine with nitrous acid. The reaction results in the formation of 4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine and water. The reaction is carried out at low temperatures to prevent the formation of unwanted by-products.

Scientific Research Applications

4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine has been used in scientific research to study the effects of nitrosamines on living organisms. It has been found to have several biochemical and physiological effects, making it a useful tool in research studies. 4-Hydroxy-N-nitroso-N-methyl-N-cyclohexylamine has been used to study the effects of nitrosamines on DNA, protein synthesis, and cell growth.